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Compound of Interest

Compound Name: POTASSIUM SULFIDE

Cat. No.: B072225 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical

properties of potassium sulfide (K₂S). The information is curated for professionals in research

and development who require precise and detailed data. This document outlines the

compound's appearance, structural characteristics, and key physical constants, supported by

detailed experimental protocols for property determination.

Physical and Chemical Properties
Potassium sulfide is an inorganic compound that, in its pure, anhydrous form, is a colorless

crystalline solid.[1][2] However, it is more commonly encountered as a yellow-brown or reddish

crystalline mass or powder.[3][4] This discoloration is often due to the presence of polysulfides,

which are formed by the reaction of sulfide with elemental sulfur. The compound is known to be

hygroscopic, readily absorbing moisture from the air, and has a characteristic odor of rotten

eggs, which is a result of hydrolysis to form hydrogen sulfide (H₂S).[3][4]

Summary of Quantitative Data
The key physical and chemical properties of potassium sulfide are summarized in the table

below for easy reference and comparison.
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Property Value Units Citations

Molecular Formula K₂S - [2]

Molar Mass 110.262 g/mol [1]

Appearance

Pure: colorless solid;

Impure: yellow-brown

to reddish crystals or

powder

- [1][3][4]

Melting Point 840 - 912 °C [1][4][5]

Boiling Point 912 °C (decomposes) [1][5]

Density 1.74 g/cm³ [1]

Crystal Structure Antifluorite - [1][5]

Space Group Fm3m - [6]

Solubility in Water
Reacts to form KOH

and KSH
- [1][5]

Solubility in other

solvents

Soluble in ethanol and

glycerol; Insoluble in

ether

- [1]

Experimental Protocols
This section details the methodologies for the synthesis of potassium sulfide and the

determination of its key physical properties.

Synthesis of Anhydrous Potassium Sulfide
Pure anhydrous potassium sulfide can be prepared in a laboratory setting by the direct

reaction of potassium metal and sulfur in anhydrous liquid ammonia.[3][5]

Objective: To synthesize pure, anhydrous potassium sulfide.

Materials:
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Potassium metal

Elemental sulfur

Anhydrous liquid ammonia

Three-neck round-bottom flask

Dry ice/acetone condenser

Stirring apparatus

Inert gas supply (e.g., argon or nitrogen)

Procedure:

Set up a three-neck round-bottom flask equipped with a dry ice/acetone condenser and an

inlet for an inert gas.

Ensure all glassware is thoroughly dried to prevent the reaction of potassium with water.

Flush the entire system with the inert gas.

Condense anhydrous liquid ammonia into the flask.

Carefully add stoichiometric amounts of potassium metal to the liquid ammonia with stirring

until it dissolves.

Gradually add elemental sulfur to the solution. The reaction is typically carried out at the

boiling point of liquid ammonia (-33 °C).

Continue stirring until the reaction is complete, indicated by a change in color.

Once the reaction is complete, the liquid ammonia is allowed to evaporate under a stream of

inert gas.

The resulting solid, pure potassium sulfide, should be stored under an inert atmosphere

due to its sensitivity to air and moisture.[6]
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Determination of Melting Point
The melting point of potassium sulfide can be determined using the capillary method with a

melting point apparatus.[2][7]

Objective: To determine the melting point range of a potassium sulfide sample.

Materials:

Potassium sulfide sample (finely powdered)

Capillary tubes (sealed at one end)

Melting point apparatus

Thermometer

Procedure:

Ensure the potassium sulfide sample is finely powdered and completely dry.[8]

Pack the dry sample into a capillary tube to a height of 2-3 mm by tapping the sealed end on

a hard surface.[8]

Place the capillary tube into the heating block of the melting point apparatus.[7]

Heat the sample at a steady and slow rate, approximately 1-2 °C per minute, as the

temperature approaches the expected melting point.[2][7]

Observe the sample through the magnifying lens.

Record the temperature at which the first drop of liquid appears (the onset of melting).

Record the temperature at which the entire sample has turned into a clear liquid (the

completion of melting).

The recorded range between these two temperatures is the melting point range of the

sample. For pure substances, this range is typically narrow.[9]
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Determination of Density
The density of powdered potassium sulfide can be determined using the pycnometer (gas

displacement) method.[10][11]

Objective: To determine the true density of a potassium sulfide powder sample.

Materials:

Potassium sulfide powder

Gas pycnometer

Analytical balance

Inert gas (e.g., helium)

Procedure:

Weigh the empty sample chamber of the gas pycnometer.

Add a known mass of the potassium sulfide powder to the sample chamber.

Place the sample chamber into the gas pycnometer.

The apparatus is then purged with an inert gas, typically helium, to remove any adsorbed

gases on the powder surface.

The analysis is initiated, where a known quantity of the inert gas is introduced into the

sample chamber.

The pressure change due to the displacement of gas by the solid sample is measured.

The volume of the powder is calculated by the instrument based on the pressure change and

the known volumes of the chambers.

The density is then calculated by dividing the mass of the sample by its measured volume.

[11]
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Determination of Crystal Structure by X-ray Powder
Diffraction (XRPD)
The crystal structure of potassium sulfide can be determined using X-ray powder diffraction.

[12][13]

Objective: To determine the crystal system, space group, and lattice parameters of potassium
sulfide.

Materials:

Potassium sulfide powder

Powder diffractometer with a monochromatic X-ray source (e.g., Cu Kα)

Sample holder

Data analysis software

Procedure:

The potassium sulfide sample is finely ground to ensure a random orientation of the

crystallites.

The powdered sample is packed into a flat sample holder.

The sample holder is placed in the diffractometer.

The sample is irradiated with a monochromatic X-ray beam at a known wavelength.

The intensity of the diffracted X-rays is measured as a function of the diffraction angle (2θ).

A diffraction pattern (diffractogram) is generated, which shows a series of peaks at specific

2θ angles.

The positions and intensities of the peaks in the diffractogram are used to determine the

crystal structure.
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The data is analyzed using specialized software to index the peaks and refine the lattice

parameters, ultimately determining the space group and atomic positions within the unit cell.

[12][13]

Visualizations
The following diagrams illustrate key processes and structural relationships related to

potassium sulfide.

Synthesis of Potassium Sulfide Workflow
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Caption: Laboratory synthesis of anhydrous potassium sulfide.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 10 Tech Support

https://en.wikipedia.org/wiki/X-ray_crystallography
https://pubs.geoscienceworld.org/minersoc/books/book/2076/chapter/114270930/Methods-of-crystallography-powder-X-ray
https://www.benchchem.com/product/b072225?utm_src=pdf-body
https://www.benchchem.com/product/b072225?utm_src=pdf-body
https://www.benchchem.com/product/b072225?utm_src=pdf-body-img
https://www.benchchem.com/product/b072225?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b072225?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Crystal Structure of Potassium Sulfide

Legend

Antifluorite Crystal Structure

Potassium (K⁺) Sulfide (S²⁻)

Click to download full resolution via product page

Caption: 2D representation of the antifluorite structure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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